Cas no 2001895-17-4 (3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid)
3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid
- 2001895-17-4
- 3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid
- EN300-1286667
-
- Inchi: 1S/C14H26N2O4/c1-13(2,3)20-12(19)16-7-5-6-10(9-16)14(4,15)8-11(17)18/h10H,5-9,15H2,1-4H3,(H,17,18)
- InChI Key: NHTIIGSCOSVVJW-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCC(C1)C(C)(CC(=O)O)N)=O
Computed Properties
- Exact Mass: 286.18925731g/mol
- Monoisotopic Mass: 286.18925731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 92.9Ų
3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1286667-1.0g |
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid |
2001895-17-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1286667-50mg |
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid |
2001895-17-4 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1286667-100mg |
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid |
2001895-17-4 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1286667-250mg |
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid |
2001895-17-4 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1286667-500mg |
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid |
2001895-17-4 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1286667-1000mg |
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid |
2001895-17-4 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1286667-2500mg |
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid |
2001895-17-4 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1286667-5000mg |
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid |
2001895-17-4 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1286667-10000mg |
3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}butanoic acid |
2001895-17-4 | 10000mg |
$3315.0 | 2023-10-01 |
3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid
Recent Advances in the Study of 3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid (CAS: 2001895-17-4)
The compound 3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid (CAS: 2001895-17-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various bioactive compounds and potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of protease inhibitors and modulators of neurological targets.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel gamma-aminobutyric acid (GABA) analogs. Researchers demonstrated that the tert-butoxycarbonyl (Boc) protecting group in the molecule enhances its stability during synthetic processes, making it a valuable building block for the development of CNS-targeted therapeutics. The study also reported improved yields and purity when using this intermediate in multi-step synthetic routes.
Further investigations have revealed the potential of 2001895-17-4 in the design of peptide mimetics. Its structural flexibility allows for the incorporation of various pharmacophores, enabling researchers to fine-tune the physicochemical properties of resulting compounds. A recent patent application (WO2023056121) describes its use in creating selective kinase inhibitors with reduced off-target effects, suggesting promising applications in oncology drug development.
Analytical characterization of this compound has advanced significantly, with new HPLC and LC-MS methods providing more accurate quantification of its purity and stability. These methodological improvements are particularly important given the compound's increasing use in Good Manufacturing Practice (GMP) environments for preclinical drug development.
Looking forward, researchers anticipate expanded applications of 3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid in fragment-based drug discovery and PROTAC (proteolysis targeting chimera) development. Its unique combination of amino and carboxylic acid functionalities, coupled with the sterically hindered piperidine ring, offers diverse possibilities for molecular design in addressing challenging drug targets.
2001895-17-4 (3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)